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Compound of Interest

Compound Name: N-Isopropylaniline

Cat. No.: B128925 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of N-Isopropylaniline, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and

ensure the well-being of your team.

Understanding the Hazards
N-Isopropylaniline is a combustible liquid that is harmful if swallowed and fatal if inhaled.[1][2]

It causes skin and serious eye irritation.[1][2] The substance can be absorbed into the body

through inhalation, skin contact, and ingestion, potentially affecting the blood and leading to the

formation of methemoglobin, which can cause cyanosis (a blue coloring of the skin and lips),

headache, dizziness, and fatigue.[3][4]

Quantitative Safety Data
A clear understanding of the quantitative safety parameters of N-Isopropylaniline is crucial for

its safe handling. The table below summarizes key data points.
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Parameter Value Source

Flash Point 82°C (180°F) c.c. [4]

UN Hazard Class 6.1

UN Packing Group III

OSHA PEL TWA 2 ppm (11 mg/m³) [skin]

NIOSH REL TWA 2 ppm (11 mg/m³) [skin]

ACGIH TLV TWA 2 ppm (11 mg/m³) [skin]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are your first line of defense against exposure to N-
Isopropylaniline.

Hand Protection: Wear appropriate protective gloves. Always inspect gloves prior to use and

use a proper glove removal technique to avoid skin contact.[2]

Eye/Face Protection: Use chemical safety goggles and a face shield.[4] Eyewash stations

should be readily available.[3][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

An emergency shower should be accessible.[3]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors.[2][7] If ventilation is inadequate, a self-contained breathing apparatus

(SCBA) may be necessary.[1][4][5][8]

Step-by-Step Handling and Disposal Plan
A systematic approach to handling and disposal is essential for minimizing risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents, strong acids, acid chlorides, and acid anhydrides.[3]

Keep containers tightly closed.[1]

Prohibit smoking and open flames in storage areas.[3]

2. Handling and Use:

All work with N-Isopropylaniline should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1][9]

Avoid breathing vapors or mists.[2][9]

Prevent contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands thoroughly after handling.[3]

3. Spill Management:

In case of a spill, immediately evacuate the area and secure entry.[3]

Eliminate all ignition sources.[3][6]

For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or

earth.[3] Place the absorbed material into a sealed container for disposal.[3][6]

For large spills, contact your institution's emergency response team.

Ventilate the area and wash the spill site after cleanup is complete.[3]

4. Waste Disposal:

N-Isopropylaniline and its contaminated materials must be disposed of as hazardous

waste.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Contact a licensed professional waste disposal service to dispose of this material.[2]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly reduce the severity of

an incident.

Inhalation: Move the person to fresh air and get immediate medical attention.[1][2] If

breathing has stopped, provide artificial respiration.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2][6] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][9] Get immediate medical attention.

Ingestion: Do NOT induce vomiting.[4][9] Rinse mouth with water.[2] Seek immediate

medical attention.

Below is a diagram illustrating the workflow for the safe handling of N-Isopropylaniline.
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Caption: Workflow for Safe Handling of N-Isopropylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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